N-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)-2-(p-tolyl)acetamide

• IUPAC Name: 2-(4-methylphenyl)-N-(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C18H15N3OS2/c1-10-3-5-12(6-4-10)9-15(22)21-18-20-14-8-7-13-16(17(14)24-18)23-11(2)19-13/h3-8H,9H2,1-2H3,(H,20,21,22)
• InChI Key: BYXJUBZVMJLCEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=NC3=C(S2)C4=C(C=C3)N=C(S4)C
• Molecular Formula: C18H15N3OS2
• Molecular Weight: 353.5 g/mol
• CAS No.: 923491-92-3

Description

N-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)-2-(p-tolyl)acetamide, also known as MMBTA, is a compound that has gained attention in scientific research due to its potential therapeutic applications. MMBTA is a heterocyclic compound that contains both benzothiazole and acetamide moieties. The synthesis of MMBTA involves a multistep process that requires careful attention to detail.

Scientific Research Applications

Synthesis and Biological Importance of 2-(thio)ureabenzothiazoles

Research on 2-(thio)ureabenzothiazoles (TBT and UBT) highlights the significant role these compounds play in medicinal chemistry. These derivatives exhibit a broad spectrum of biological activities, serving as potential therapeutic agents. The synthesis methodologies and pharmacological studies of UBTs and TBTs have been explored extensively, with applications ranging from treatment of rheumatoid arthritis to use as commercial fungicides and herbicides. This underscores the importance of these compounds in drug discovery and agricultural applications (Rosales-Hernández et al., 2022).

Therapeutic Potential of Benzothiazoles

Benzothiazole derivatives are recognized for their antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. These compounds have been identified as potential antitumor agents due to their broad spectrum of biological activities. Some benzothiazole derivatives are already in clinical use for treating various diseases and disorders, highlighting the scaffold's versatility and importance in pharmaceutical applications (Kamal et al., 2015).

Recent Advances on Structural Modifications of Benzothiazoles

The review on structural modifications of benzothiazole and its conjugate systems as potential chemotherapeutics emphasizes the ongoing efforts in drug design and development. These efforts focus on enhancing the antitumor properties of benzothiazole derivatives through strategic chemical modifications. This area of research holds promise for the development of novel cancer treatments, showcasing the potential of benzothiazole derivatives in therapeutic applications (Ahmed et al., 2012).